2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid

• IUPAC Name: 2-fluoro-5-(pyridazine-4-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H8FN3O3/c13-10-2-1-8(5-9(10)12(18)19)16-11(17)7-3-4-14-15-6-7/h1-6H,(H,16,17)(H,18,19)
• InChI Key: AIKYDQPECPFBGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=CN=NC=C2)C(=O)O)F
• Molecular Formula: C12H8FN3O3
• Molecular Weight: 261.21 g/mol

Description

2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid, also known as FPBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. FPBA is a derivative of benzoic acid and has a pyridazine ring attached to it. The compound is synthesized through a multi-step process and has been found to have promising applications in biochemical and physiological research.

Scientific Research Applications

2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid has been found to have potential applications in various fields of scientific research. The compound has been used in the development of fluorescent probes for the detection of metal ions in biological systems. This compound has also been used as a tool in the study of protein-ligand interactions and enzyme kinetics. In addition, this compound has been found to have potential applications in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid is not fully understood, but it is believed to involve the binding of the compound to specific proteins or enzymes in biological systems. This binding can lead to changes in the activity of the protein or enzyme, which can have downstream effects on cellular processes.
Biochemical and physiological effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This compound has also been found to have antioxidant properties and can scavenge free radicals in biological systems. In addition, this compound has been shown to have potential anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid in lab experiments is its high purity and stability. The compound has been optimized for synthesis, which ensures that it is free from impurities that could affect experimental results. However, one of the limitations of using this compound is its relatively high cost compared to other compounds that can be used for similar experiments.

Future Directions

There are several future directions for research involving 2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid. One area of research is the development of new fluorescent probes based on this compound for the detection of metal ions in biological systems. Another area of research is the study of the potential anti-inflammatory and anti-cancer properties of this compound. In addition, there is potential for the development of new drugs based on the structure of this compound for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. The compound is synthesized through a multi-step process and has been found to have promising applications in biochemical and physiological research. This compound has been used in the development of fluorescent probes, the study of protein-ligand interactions, and enzyme kinetics. The compound has been found to have potential anti-inflammatory and anti-cancer properties, as well as antioxidant properties. While there are advantages to using this compound in lab experiments, such as its high purity and stability, there are also limitations, such as its relatively high cost. Further research is needed to fully understand the potential applications of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 2-Fluoro-5-(pyridazine-4-carbonylamino)benzoic acid involves a multi-step process that starts with the reaction of 2-fluoro-5-nitrobenzoic acid with hydrazine hydrate to form 2-fluoro-5-nitrobenzohydrazide. This intermediate is then reacted with pyridazine-4-carboxylic acid to form the final product, this compound. The synthesis method has been optimized to yield high purity and high yields of this compound.